Cas no 1645-96-1 (2,2-Difluoro-5-nitrobenzodioxole)

2,2-Difluoro-5-nitrobenzodioxole structure
1645-96-1 structure
Product name:2,2-Difluoro-5-nitrobenzodioxole
CAS No:1645-96-1
MF:C7H3F2NO4
MW:203.0998
MDL:MFCD02250294
CID:83858
PubChem ID:21236553

2,2-Difluoro-5-nitrobenzodioxole Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
    • 2,2-DIFLUORO-5-NITRO-1,3-BENZODIOXOLE
    • 2,2-Difluoro-5-nitrobenzodioxole
    • 2,2-DIETHYL-5-(TRICHLOROMETHYL)-1,3-OXAZOLAN-4-ONE
    • 2,2-difluoro-5-nitrobenzo-1,3-dioxole
    • 3,4-(difluoromethylenedioxy)nitrobenzene
    • 4-Nitro-1,2-difluormethylendioxy-benzol
    • 5-NITRO-2,2-DIFLUOROBENZODIOXOLE
    • 2,2-Difluoro-5-nitro-1,3-benzodioxole, 97+%
    • 2,2-difluoro-5-nitro-2H-1,3-benzodioxole
    • FCH1325665
    • PC408241
    • 1,3-Benzodioxole,2,2-difluoro-5-nitro-
    • 1,3-Benzodioxole, 2,2-difluoro-5-nitro-
    • V3652
    • I01-
    • MFCD02250294
    • DTXSID90611523
    • FT-0691329
    • 1645-96-1
    • AKOS003612207
    • SCHEMBL9230962
    • CS-0042635
    • A882444
    • YCLXTFDBDIYVPZ-UHFFFAOYSA-N
    • 2,2-Difluoro-5-nitro-benzo[1,3]dioxole
    • DS-16436
    • 2,2-Difluoro-5-nitro-1,3-benzodioxole,97+%
    • D97330
    • MDL: MFCD02250294
    • Inchi: 1S/C7H3F2NO4/c8-7(9)13-5-2-1-4(10(11)12)3-6(5)14-7/h1-3H
    • InChI Key: YCLXTFDBDIYVPZ-UHFFFAOYSA-N
    • SMILES: FC1(OC2C([H])=C([H])C(=C([H])C=2O1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 203.00300
  • Monoisotopic Mass: 203.00301390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 64.3
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Fluids.
  • Density: 1.65
  • Boiling Point: 65-66°C/2mm
  • Flash Point: 65-66°C/2mm
  • Refractive Index: 1.55
  • PSA: 64.28000
  • LogP: 2.43950
  • Solubility: Insoluble in water.

2,2-Difluoro-5-nitrobenzodioxole Security Information

  • Hazardous Material transportation number:UN2810
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xn
  • Hazard Level:6.1
  • Risk Phrases:R20/21/22; R36/37/38
  • HazardClass:6.1
  • Packing Group:III
  • Safety Term:6.1
  • Packing Group:III
  • PackingGroup:III

2,2-Difluoro-5-nitrobenzodioxole Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-Difluoro-5-nitrobenzodioxole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB146574-5 g
2,2-Difluoro-5-nitro-1,3-benzodioxole, 98%; .
1645-96-1 98%
5g
€24.20 2023-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1113275-5g
2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
1645-96-1 98%
5g
¥182 2023-04-15
Ambeed
A188196-25g
2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
1645-96-1 98%
25g
$71.0 2025-02-21
TRC
D447203-1g
2,2-Difluoro-5-nitrobenzodioxole
1645-96-1
1g
$98.00 2023-05-18
Chemenu
CM250094-25g
2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
1645-96-1 95%+
25g
$*** 2023-03-31
abcr
AB146574-100g
2,2-Difluoro-5-nitro-1,3-benzodioxole, 98%; .
1645-96-1 98%
100g
€375.90 2025-03-19
Aaron
AR001VM4-100g
1,3-Benzodioxole, 2,2-difluoro-5-nitro-
1645-96-1 98%
100g
$217.00 2025-01-21
A2B Chem LLC
AA86528-100g
2,2-Difluoro-5-nitrobenzodioxole
1645-96-1 98%
100g
$267.00 2024-04-20
Ambeed
A188196-10g
2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
1645-96-1 98%
10g
$31.0 2024-07-21
1PlusChem
1P001VDS-10g
1,3-Benzodioxole, 2,2-difluoro-5-nitro-
1645-96-1 97%
10g
$48.00 2023-12-20

2,2-Difluoro-5-nitrobenzodioxole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1645-96-1)2,2-Difluoro-5-nitrobenzodioxole
A882444
Purity:99%
Quantity:100g
Price ($):223.0